Cas no 1540807-70-2 (N-benzyl-N-cyclopropylazetidin-3-amine)

N-Benzyl-N-cyclopropylazetidin-3-amine is a structurally unique amine derivative featuring a fused azetidine and cyclopropylamine framework with a benzyl substituent. This compound is of interest in medicinal chemistry and pharmaceutical research due to its constrained ring system, which can enhance binding affinity and metabolic stability in drug design. The cyclopropyl group may contribute to improved lipophilicity and conformational rigidity, while the azetidine ring offers synthetic versatility for further functionalization. Its potential applications include serving as a key intermediate in the development of bioactive molecules, particularly in targeting central nervous system (CNS) disorders or enzyme inhibition. The compound's distinct architecture makes it valuable for exploring structure-activity relationships in lead optimization.
N-benzyl-N-cyclopropylazetidin-3-amine structure
1540807-70-2 structure
Product Name:N-benzyl-N-cyclopropylazetidin-3-amine
CAS No:1540807-70-2
MF:C13H18N2
MW:202.295423030853
MDL:MFCD21932664
CID:5101496
PubChem ID:79469132
Update Time:2026-03-03

N-benzyl-N-cyclopropylazetidin-3-amine Chemical and Physical Properties

Names and Identifiers

    • 3-Azetidinamine, N-cyclopropyl-N-(phenylmethyl)-
    • N-benzyl-N-cyclopropylazetidin-3-amine
    • MDL: MFCD21932664
    • Inchi: 1S/C13H18N2/c1-2-4-11(5-3-1)10-15(12-6-7-12)13-8-14-9-13/h1-5,12-14H,6-10H2
    • InChI Key: GXMSVYVYUQYAJK-UHFFFAOYSA-N
    • SMILES: N1CC(N(C2CC2)CC2=CC=CC=C2)C1

Computed Properties

  • Exact Mass: 202.147
  • Monoisotopic Mass: 202.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 15.3A^2

N-benzyl-N-cyclopropylazetidin-3-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-207368-0.05g
N-benzyl-N-cyclopropylazetidin-3-amine
1540807-70-2
0.05g
$827.0 2023-09-16
Enamine
EN300-207368-0.1g
N-benzyl-N-cyclopropylazetidin-3-amine
1540807-70-2
0.1g
$867.0 2023-09-16
Enamine
EN300-207368-0.25g
N-benzyl-N-cyclopropylazetidin-3-amine
1540807-70-2
0.25g
$906.0 2023-09-16
Enamine
EN300-207368-0.5g
N-benzyl-N-cyclopropylazetidin-3-amine
1540807-70-2
0.5g
$946.0 2023-09-16
Enamine
EN300-207368-1.0g
N-benzyl-N-cyclopropylazetidin-3-amine
1540807-70-2
1g
$986.0 2023-06-03
Enamine
EN300-207368-2.5g
N-benzyl-N-cyclopropylazetidin-3-amine
1540807-70-2
2.5g
$1931.0 2023-09-16
Enamine
EN300-207368-5.0g
N-benzyl-N-cyclopropylazetidin-3-amine
1540807-70-2
5g
$2858.0 2023-06-03
Enamine
EN300-207368-10.0g
N-benzyl-N-cyclopropylazetidin-3-amine
1540807-70-2
10g
$4236.0 2023-06-03
Enamine
EN300-207368-1g
N-benzyl-N-cyclopropylazetidin-3-amine
1540807-70-2
1g
$986.0 2023-09-16
Enamine
EN300-207368-5g
N-benzyl-N-cyclopropylazetidin-3-amine
1540807-70-2
5g
$2858.0 2023-09-16

Additional information on N-benzyl-N-cyclopropylazetidin-3-amine

Introduction to N-benzyl-N-cyclopropylazetidin-3-amine (CAS No: 1540807-70-2)

N-benzyl-N-cyclopropylazetidin-3-amine, a compound with the chemical identifier CAS No: 1540807-70-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the azetidine class of heterocyclic amines, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural motif of this molecule, featuring a cyclopropyl group and a benzyl substituent, contributes to its unique pharmacological profile, making it a subject of intense interest for researchers exploring novel drug candidates.

The synthesis and characterization of N-benzyl-N-cyclopropylazetidin-3-amine involve sophisticated organic chemistry techniques that highlight the compound's complexity. The presence of the azetidine ring, a five-membered saturated heterocycle, is crucial for its biological interactions. This ring system is known to exhibit significant flexibility, which can be exploited to optimize binding affinity and selectivity in drug design. The benzyl group at the nitrogen position enhances the compound's solubility and stability, while the cyclopropyl moiety introduces steric constraints that can modulate receptor interactions.

Recent studies have demonstrated that azetidine derivatives possess remarkable potential in various therapeutic areas, including anti-inflammatory, analgesic, and antimicrobial applications. The structural features of N-benzyl-N-cyclopropylazetidin-3-amine make it an attractive candidate for further investigation in these fields. Specifically, its ability to interact with biological targets such as enzymes and receptors has been explored in preclinical models. These interactions are thought to underpin its pharmacological effects, which are being systematically evaluated through high-throughput screening and molecular docking studies.

In the realm of medicinal chemistry, the development of novel scaffolds is essential for overcoming resistance mechanisms and improving therapeutic outcomes. The cyclopropyl group in N-benzyl-N-cyclopropylazetidin-3-amine is particularly noteworthy, as it has been shown to enhance binding affinity in certain protein targets. This structural feature is often employed to fine-tune pharmacokinetic properties, including bioavailability and metabolic stability. The benzyl substituent further contributes to the molecule's overall pharmacophore by influencing its electronic distribution and solubility profile.

The chemical synthesis of N-benzyl-N-cyclopropylazetidin-3-amine involves multi-step reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and ring-forming processes, are employed to construct the target molecule efficiently. These synthetic strategies not only highlight the compound's complexity but also underscore the advancements in synthetic organic chemistry that enable the production of such intricate structures.

Biological evaluation of N-benzyl-N-cyclopropylazetidin-3-amine has revealed promising activities in several disease models. For instance, preliminary data suggest that this compound exhibits inhibitory effects on certain enzymes implicated in inflammatory pathways. These findings are particularly intriguing given the growing interest in targeting inflammation for treating chronic diseases such as arthritis and cardiovascular disorders. Additionally, its antimicrobial properties have been investigated, showing potential against resistant bacterial strains.

The pharmacokinetic profile of N-benzyl-N-cyclopropylazetidin-3-amine is another critical aspect that has been thoroughly examined. Studies indicate that this compound demonstrates favorable absorption, distribution, metabolism, and excretion (ADME) properties when tested in animal models. These characteristics are essential for ensuring clinical efficacy and minimizing side effects. Further optimization efforts are underway to enhance its bioavailability and prolong its half-life in vivo.

The future directions for research on N-benzyl-N-cyclopropylazetidin-3-amine include exploring its mechanism of action at a molecular level. Advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being utilized to elucidate how this compound interacts with biological targets. Understanding these interactions will provide valuable insights into its therapeutic potential and guide the development of next-generation analogs with improved properties.

In conclusion, N-benzyl-N-cyclopropylazetidin-3-amine (CAS No: 1540807-70-2) represents a compelling example of how structural innovation can lead to novel therapeutics. Its unique combination of structural features makes it a valuable tool for researchers investigating new drug candidates across multiple therapeutic areas. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd